Difluoro Atorvastatin Calcium Salt
Difluoro Atorvastatin Calcium Salt
Brand Name:
Vulcanchem
CAS No.:
693793-53-2
VCID:
VC0046221
InChI:
InChI=1S/2C33H34F2N2O5.Ca/c2*1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41;/h2*3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41);/q;;+2/p-2/t2*26-,27-;/m11./s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4.CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4.[Ca+2]
Molecular Formula:
C₆₆H₆₈CaF₂N₄O₁₀
Molecular Weight:
1191.3
Difluoro Atorvastatin Calcium Salt
CAS No.: 693793-53-2
Reference Standards
VCID: VC0046221
Molecular Formula: C₆₆H₆₈CaF₂N₄O₁₀
Molecular Weight: 1191.3
| CAS No. | 693793-53-2 |
|---|---|
| Product Name | Difluoro Atorvastatin Calcium Salt |
| Molecular Formula | C₆₆H₆₈CaF₂N₄O₁₀ |
| Molecular Weight | 1191.3 |
| IUPAC Name | calcium;(3R,5R)-7-[2,3-bis(4-fluorophenyl)-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/2C33H34F2N2O5.Ca/c2*1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41;/h2*3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41);/q;;+2/p-2/t2*26-,27-;/m11./s1 |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4.CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4.[Ca+2] |
| Synonyms | (βR,δR)-2,3-Βis(4-fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Αcid Calcium Salt; USP Atorvastatin Related Compound C; |
| PubChem Compound | 88038664 |
| Last Modified | Nov 11 2021 |
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